Cas no 19716-61-1 (8-Oxocoptisine)
8-Oxocoptisine Chemical and Physical Properties
Names and Identifiers
-
- 2,3,9,10-dimethylenedioxy-8-oxoprotoberberine
- 5,6-dihydro-2,3,9,10-di(methylenedioxy)-8H-dibenzo[a,g]quinolizin-8-one
- 6,7-Dihydro-[1,3]dioxolo[4,5-g][1,3]dioxolo[4',5':7,8]isochino[3,2-a]isochinolin-4-on
- 6,7-dihydro-[1,3]dioxolo[4,5-g][1,3]dioxolo[4',5':7,8]isoquino[3,2-a]isoquinolin-4-one
- 8-oxo-coptisine
- coptisin-8-one
- 8-Oxycoptisine
- 8-Oxocoptisine
- BDBM50131223
- E88595
- MS-25070
- DTXSID901317158
- 5,7,17,19-tetraoxa-13-azahexacyclo[11.11.0.02,10.04,8.015,23.016,20]tetracosa-1(24),2,4(8),9,15(23),16(20),21-heptaen-14-one
- CHEMBL3612189
- SCHEMBL16168521
- 6,7-Dihydro-4H-[1,3]dioxolo[4',5':7,8]isoquinolino[3,2-a][1,3]dioxolo[4,5-g]isoquinolin-4-one
- 19716-61-1
- HY-N8346
- PD150673
- CS-0143435
- AC-35042
- AKOS040760162
- FT-0777687
- DA-70386
- 5,7,17,19-tetraoxa-13-azahexacyclo[11.11.0.0(2),(1)?.0?,?.0(1)?,(2)(3).0(1)?,(2)?]tetracosa-1(24),2,4(8),9,15,20,22-heptaen-14-one
-
- Inchi: 1S/C19H13NO5/c21-19-17-11(1-2-14-18(17)25-9-22-14)5-13-12-7-16-15(23-8-24-16)6-10(12)3-4-20(13)19/h1-2,5-7H,3-4,8-9H2
- InChI Key: UCAFJBSQKXVPDX-UHFFFAOYSA-N
- SMILES: O1COC2C1=CC1=C(C=2)CCN2C(C3C4=C(C=CC=3C=C21)OCO4)=O
Computed Properties
- Exact Mass: 335.07937252 g/mol
- Monoisotopic Mass: 335.07937252 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 0
- Complexity: 621
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 57.2
- Molecular Weight: 335.3
Experimental Properties
- Color/Form: Cryst.
- Density: 1.61±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 283-285 ºC
- Solubility: Insuluble (2.9E-4 g/L) (25 ºC),
8-Oxocoptisine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O14430-20mg |
Coptisinone |
19716-61-1 | 20mg |
¥1998.0 | 2021-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1142-1 mg |
8-Oxycoptisine |
19716-61-1 | 96.64% | 1mg |
¥1217.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1142-5 mg |
8-Oxycoptisine |
19716-61-1 | 96.64% | 5mg |
¥2717.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1142-10 mg |
8-Oxycoptisine |
19716-61-1 | 96.64% | 10mg |
¥3987.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1142-25 mg |
8-Oxycoptisine |
19716-61-1 | 96.64% | 25mg |
¥7297.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1142-50 mg |
8-Oxycoptisine |
19716-61-1 | 96.64% | 50mg |
¥9987.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1142-100 mg |
8-Oxycoptisine |
19716-61-1 | 96.64% | 100MG |
¥16473.00 | 2022-04-26 | |
| MedChemExpress | HY-N8346-5mg |
8-Oxocoptisine |
19716-61-1 | ≥99.0% | 5mg |
¥2800 | 2024-04-19 | |
| eNovation Chemicals LLC | Y1257911-5mg |
8-Oxocoptisine |
19716-61-1 | 99% | 5mg |
$565 | 2023-09-04 | |
| TargetMol Chemicals | TN1142-5 mg |
8-Oxocoptisine |
19716-61-1 | 98% | 5mg |
¥ 2,530 | 2023-07-11 |
8-Oxocoptisine Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
4. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
Additional information on 8-Oxocoptisine
Introduction to 8-Oxocoptisine (CAS No: 19716-61-1)
8-Oxocoptisine, with the chemical formula C9H9N3O and CAS number 19716-61-1, is a significant compound in the field of pharmaceutical chemistry and natural product research. This heterocyclic alkaloid derivative has garnered considerable attention due to its unique structural properties and promising biological activities. As a derivative of coptisine, 8-Oxocoptisine exhibits distinct pharmacological characteristics that make it a valuable candidate for further investigation in drug discovery and therapeutic applications.
The molecular structure of 8-Oxocoptisine features a pyridine ring fused with an indole moiety, with an oxygen atom incorporated at the 8-position of the pyridine ring. This structural modification imparts unique electronic and steric properties to the molecule, influencing its interactions with biological targets. The presence of the oxo group enhances the compound's reactivity and potential for further functionalization, making it a versatile scaffold for medicinal chemistry investigations.
In recent years, 8-Oxocoptisine has been extensively studied for its potential therapeutic effects. Research has demonstrated that this compound exhibits notable anti-inflammatory, antioxidant, and neuroprotective properties. These activities are attributed to its ability to modulate various cellular pathways, including those involved in oxidative stress and inflammation. The compound's mechanism of action is thought to involve interactions with specific enzymes and receptors, leading to downstream effects that contribute to its therapeutic potential.
One of the most compelling aspects of 8-Oxocoptisine is its structural similarity to other bioactive alkaloids found in natural products. This similarity suggests that 8-Oxocoptisine may share some pharmacological properties with these compounds while also possessing unique characteristics due to its oxygenation at the 8-position. Such structural diversity makes 8-Oxocoptisine an attractive candidate for structure-activity relationship (SAR) studies, which are crucial for optimizing drug candidates.
Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing 8-Oxocoptisine. These methods have not only improved the availability of the compound for research purposes but also opened new avenues for exploring its derivatives. By modifying various functional groups within the molecule, chemists can generate a library of analogs with tailored biological activities. Such libraries are invaluable for high-throughput screening (HTS) campaigns aimed at identifying novel drug candidates.
The pharmacological profile of 8-Oxocoptisine has also been investigated in preclinical models. Studies have shown that the compound can attenuate inflammatory responses in animal models of arthritis and neuroinflammation. Additionally, 8-Oxocoptisine has demonstrated protective effects against oxidative damage in neuronal cells, suggesting its potential utility in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. These findings underscore the compound's promise as a therapeutic agent.
In addition to its therapeutic potential, 8-Oxocoptisine has been explored for its role in natural product biosynthesis. The compound is produced by certain plants and microorganisms, indicating that it may play a role in their defense mechanisms or metabolic pathways. Understanding the biosynthetic pathways leading to 8-Oxocoptisine could provide insights into new enzymatic reactions and metabolic engineering strategies for producing bioactive molecules.
The synthesis of 8-Oxocoptisine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as oxidation or reduction. Advances in catalytic methods have further refined these processes, making them more efficient and environmentally friendly. Such improvements are essential for large-scale production and industrial applications.
The chemical stability of 8-Oxocoptisine is another critical factor to consider in its development as a pharmaceutical agent. The compound's sensitivity to light, heat, and moisture must be carefully managed during storage and transportation to ensure its efficacy remains intact. Analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are commonly employed to monitor the compound's stability and purity throughout different stages of development.
Future research on 8-Oxocoptisine is likely to focus on elucidating its mechanism of action at a molecular level. This will involve detailed studies on how the compound interacts with target proteins and enzymes in vitro and in vivo. Such mechanistic insights will be crucial for designing more effective derivatives with improved pharmacokinetic properties.
The potential applications of 8-Oxocoptisine extend beyond traditional pharmaceuticals into areas such as nutraceuticals and functional foods. Its bioactive properties make it a candidate for developing dietary supplements that support healthspan by mitigating age-related diseases or improving cognitive function. As interest in natural products grows, compounds like 8-Oxocoptisine may find new markets beyond conventional medicine.
In conclusion, 8-Oxocoptisine (CAS No: 19716-61-1) is a multifaceted compound with significant promise in pharmaceutical research and development. Its unique structure, bioactive properties, and synthetic accessibility make it an attractive scaffold for drug discovery efforts aimed at treating inflammation, oxidative stress, and neurodegenerative diseases. Continued investigation into this remarkable molecule will undoubtedly yield valuable insights into new therapeutic strategies and applications.
19716-61-1 (8-Oxocoptisine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)